2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N'-(8-quinolinylmethylene)acetohydrazide

• IUPAC Name: 2-[(4-phenyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[(E)-quinolin-8-ylmethylideneamino]acetamide
• InChI: InChI=1S/C25H19N7OS/c33-22(29-28-16-20-7-4-6-18-8-5-13-27-23(18)20)17-34-25-31-30-24(19-11-14-26-15-12-19)32(25)21-9-2-1-3-10-21/h1-16H,17H2,(H,29,33)/b28-16+
• InChI Key: DSPXQWDHWVOVNT-LQKURTRISA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=CC4=C3N=CC=C4)C5=CC=NC=C5
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C/C3=CC=CC4=C3N=CC=C4)C5=CC=NC=C5
• Molecular Formula: C25H19N7OS
• Molecular Weight: 465.5 g/mol

Description

This compound is also known as Acetic acid, 2-[[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]-. It is a complex organic molecule with multiple functional groups, including a phenyl group, a pyridinyl group, a triazolyl group, and a quinolinylmethylene group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A mixture of isonicotinohydrazide and isothiocyanatobenzene in ethanol was refluxed for several hours. After cooling, the intermediate product was obtained from the ethanol solution. Then, this intermediate was dissolved in NaOH solution and refluxed for additional hours.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For example, the crystal structure of 2-((4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetonitrile, a related compound, has been reported. The compound crystallizes in the orthorhombic space group Pbca.

Scientific Research Applications

Synthesis and Characterization

Research has been dedicated to synthesizing and characterizing compounds with structures similar to "2-{[4-phenyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N'-(8-quinolinylmethylene)acetohydrazide". For instance, the study by Saeed et al. (2014) delves into synthesizing and characterizing various N‐(Aryl)‐5‐((quinolin‐8‐yloxy)methyl)‐1,3,4‐oxa/Thiadiazol‐2‐amines and 4‐Aryl‐5‐((quinolin‐8‐yloxy)methyl)‐2H‐1,2,4‐triazole‐3(4H)‐thiones, which are closely related to the compound . These derivatives were analyzed using spectroscopic techniques and elemental analyses, contributing to the understanding of such compounds' structural and chemical properties (Saeed et al., 2014).

Antimicrobial and Antiviral Activities

Compounds related to "this compound" have been evaluated for their antimicrobial and antiviral potentials. A study by Pandey et al. (2005) investigated the antimicrobial and antiviral activities of benzimidazolyl quinolinyl mercaptotriazoles, revealing the potential of such compounds in the development of new antimicrobial and antiviral agents. These findings suggest the significance of exploring the biological activities of similar compounds, which could lead to the development of new therapeutic agents (Pandey et al., 2005).

Corrosion Inhibition

An interesting application outside of the biomedical field is the use of similar compounds as corrosion inhibitors. Yadav et al. (2015) examined the corrosion inhibition of mild steel in acidic solutions by synthesized acetohydrazides, demonstrating the compound's effectiveness in protecting against corrosion. This research highlights the versatility of such chemical structures in applications beyond pharmaceuticals, offering insights into their potential use in materials science and engineering (Yadav et al., 2015).